Cas no 2169580-11-2 (methyl 3-(1-amino-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylate)
methyl 3-(1-amino-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-(1-amino-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylate
- EN300-1071544
- Methyl 5-(1-amino-3-methylbutyl)-1H-1,2,4-triazole-3-carboxylate
- 2169580-11-2
-
- Inchi: 1S/C9H16N4O2/c1-5(2)4-6(10)7-11-8(13-12-7)9(14)15-3/h5-6H,4,10H2,1-3H3,(H,11,12,13)
- InChI Key: HMZXABXTIMMFOY-UHFFFAOYSA-N
- SMILES: O(C)C(C1=NNC(C(CC(C)C)N)=N1)=O
Computed Properties
- Exact Mass: 212.12732577g/mol
- Monoisotopic Mass: 212.12732577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 93.9Ų
methyl 3-(1-amino-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1071544-0.05g |
methyl 3-(1-amino-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylate |
2169580-11-2 | 95% | 0.05g |
$827.0 | 2023-10-28 | |
| Enamine | EN300-1071544-0.1g |
methyl 3-(1-amino-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylate |
2169580-11-2 | 95% | 0.1g |
$867.0 | 2023-10-28 | |
| Enamine | EN300-1071544-0.25g |
methyl 3-(1-amino-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylate |
2169580-11-2 | 95% | 0.25g |
$906.0 | 2023-10-28 | |
| Enamine | EN300-1071544-0.5g |
methyl 3-(1-amino-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylate |
2169580-11-2 | 95% | 0.5g |
$946.0 | 2023-10-28 | |
| Enamine | EN300-1071544-1.0g |
methyl 3-(1-amino-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylate |
2169580-11-2 | 1g |
$1214.0 | 2023-06-10 | ||
| Enamine | EN300-1071544-2.5g |
methyl 3-(1-amino-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylate |
2169580-11-2 | 95% | 2.5g |
$1931.0 | 2023-10-28 | |
| Enamine | EN300-1071544-5.0g |
methyl 3-(1-amino-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylate |
2169580-11-2 | 5g |
$3520.0 | 2023-06-10 | ||
| Enamine | EN300-1071544-10.0g |
methyl 3-(1-amino-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylate |
2169580-11-2 | 10g |
$5221.0 | 2023-06-10 | ||
| Enamine | EN300-1071544-1g |
methyl 3-(1-amino-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylate |
2169580-11-2 | 95% | 1g |
$986.0 | 2023-10-28 | |
| Enamine | EN300-1071544-5g |
methyl 3-(1-amino-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylate |
2169580-11-2 | 95% | 5g |
$2858.0 | 2023-10-28 |
methyl 3-(1-amino-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylate Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on methyl 3-(1-amino-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylate
Comprehensive Analysis of Methyl 3-(1-amino-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylate (CAS No. 2169580-11-2): Properties, Applications, and Industry Trends
In the rapidly evolving field of pharmaceutical and agrochemical research, methyl 3-(1-amino-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylate (CAS No. 2169580-11-2) has emerged as a compound of significant interest. This 1,2,4-triazole derivative is characterized by its unique molecular structure, combining a carboxylate ester group with an aminoalkyl side chain. The presence of these functional groups makes it a versatile intermediate for synthesizing more complex molecules with potential biological activities.
The triazole core structure is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs. Researchers have extensively studied 1,2,4-triazole derivatives for their antimicrobial, antifungal, and anti-inflammatory properties. The methyl carboxylate moiety in this compound enhances its reactivity, making it valuable for further chemical modifications. Current trends in drug discovery emphasize the importance of such heterocyclic compounds, especially those that can serve as building blocks for targeted therapies.
From a synthetic chemistry perspective, methyl 3-(1-amino-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylate offers several advantages. Its amino group provides a handle for further derivatization through amide bond formation or reductive amination, while the ester group can be hydrolyzed to yield the corresponding carboxylic acid. These transformations are crucial in medicinal chemistry, where slight modifications can dramatically alter a compound's bioavailability and target specificity.
Recent publications have highlighted the growing demand for custom synthesis of specialized intermediates like CAS 2169580-11-2. Pharmaceutical companies are increasingly outsourcing the production of such compounds to focus on core R&D activities. This trend aligns with the broader industry shift toward fragment-based drug discovery, where small molecular fragments are optimized into lead compounds. The 3-methylbutyl side chain in this molecule is particularly interesting as it may influence lipophilicity and membrane permeability - key parameters in drug design.
Analytical characterization of methyl 3-(1-amino-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylate typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. Purity assessment is critical, as even minor impurities can affect downstream applications. The compound's stability under various conditions (pH, temperature, light exposure) has become a frequent topic in chemical forums and research publications, reflecting the practical challenges faced by laboratory chemists.
In the context of green chemistry initiatives, researchers are exploring more sustainable routes to synthesize triazole derivatives. Catalytic methods, microwave-assisted reactions, and bio-based starting materials are being investigated to reduce the environmental impact of chemical production. This aligns with the pharmaceutical industry's commitment to Process Chemistry improvements and green synthesis protocols.
The potential applications of CAS 2169580-11-2 extend beyond human medicine. Agricultural researchers are examining similar triazole carboxylates as potential precursors for novel crop protection agents. With increasing regulatory pressure on traditional pesticides, there's growing interest in bioactive heterocycles that may offer targeted action with reduced environmental persistence.
From a commercial perspective, the global market for pharmaceutical intermediates like methyl 3-(1-amino-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylate is projected to grow significantly. This growth is driven by expanding drug pipelines, especially in oncology and infectious disease research. Suppliers are responding by improving GMP compliance and scaling up production capabilities to meet the demand for high-purity research chemicals.
Quality control remains paramount when working with specialty chemicals of this nature. Analytical methods must be validated to ensure batch-to-batch consistency, particularly when the compound is intended for preclinical studies. The development of robust spectral databases for such novel intermediates has become an area of active research, facilitating faster compound identification and characterization.
Looking ahead, the scientific community anticipates continued interest in functionalized triazoles as researchers explore structure-activity relationships. The unique combination of an aminoalkyl group and ester functionality in methyl 3-(1-amino-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylate makes it particularly valuable for structure-based drug design. As computational chemistry tools become more sophisticated, virtual screening of such molecular scaffolds is expected to accelerate discovery pipelines.
For researchers considering working with this compound, it's essential to consult recent patent literature and scientific publications to understand its full potential. Proper handling procedures should be followed, including appropriate laboratory safety measures when dealing with any chemical substance. As with all research materials, proper documentation and regulatory compliance should be maintained throughout the product lifecycle.
2169580-11-2 (methyl 3-(1-amino-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)